Cas no 1843-90-9 (4H-1-Benzopyran-4-one, 2,3-dihydro-8-hydroxy-)

4H-1-Benzopyran-4-one, 2,3-dihydro-8-hydroxy- structure
1843-90-9 structure
Product Name:4H-1-Benzopyran-4-one, 2,3-dihydro-8-hydroxy-
CAS No:1843-90-9
MF:C9H8O3
MW:164.158022880554
CID:1378342
PubChem ID:11126601
Update Time:2024-11-07

4H-1-Benzopyran-4-one, 2,3-dihydro-8-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 2,3-dihydro-8-hydroxy-
    • 2,3-dihydro-8-hydroxy-4H-1-Benzopyran-4-one
    • 8-hydroxy-2,3-dihydrochromen-4-one
    • 8-HYDROXY-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-ONE
    • DTXSID10456099
    • BS-51574
    • CTRTZLJYANJCHF-UHFFFAOYSA-N
    • 8-hydroxychroman-4-one
    • FT-0742759
    • N14376
    • 4h-1-benzopyran-4-one,2,3-dihydro-8-hydroxy-
    • CS-0369751
    • 1843-90-9
    • 8-Hydroxy-2,3-dihydro-4H-1-benzopyran-4-one
    • SCHEMBL6836952
    • DA-19051
    • MFCD18208786
    • 8-HYDROXY-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
    • Inchi： 1S/C9H8O3/c10-7-4-5-12-9-6(7)2-1-3-8(9)11/h1-3,11H,4-5H2
    • InChI Key： CTRTZLJYANJCHF-UHFFFAOYSA-N
    • SMILES： O1C2C(=CC=CC=2C(CC1)=O)O

Computed Properties

  • Exact Mass: 164.04734
  • Monoisotopic Mass: 164.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

4H-1-Benzopyran-4-one, 2,3-dihydro-8-hydroxy- Pricemore >>

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4H-1-Benzopyran-4-one, 2,3-dihydro-8-hydroxy- Production Method

Production Method 1

491-37-2 491-37-2
1843-90-9 1843-90-9
80096-64-6 80096-64-6
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  2,6-Lutidine Solvents: Acetonitrile ,  tert-Butyl methyl ether ,  Water ;  20 min
Reference
Electrochemical aromatic C-H hydroxylation in continuous flow
Long, Hao; et al, Nature Communications, 2022, 13(1),

4H-1-Benzopyran-4-one, 2,3-dihydro-8-hydroxy- Raw materials

4H-1-Benzopyran-4-one, 2,3-dihydro-8-hydroxy- Preparation Products

4H-1-Benzopyran-4-one, 2,3-dihydro-8-hydroxy- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1843-90-9)4H-1-Benzopyran-4-one, 2,3-dihydro-8-hydroxy-
Order Number:A1221318
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:40
Price ($):267
Email:sales@amadischem.com

4H-1-Benzopyran-4-one, 2,3-dihydro-8-hydroxy- Related Literature

Related Categories

1843-90-9 (4H-1-Benzopyran-4-one, 2,3-dihydro-8-hydroxy-) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1843-90-9)4H-1-Benzopyran-4-one, 2,3-dihydro-8-hydroxy-
A1221318
Purity:99%
Quantity:1g
Price ($):267
Email